Cas no 1385461-92-6 (N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide)

• Product Name: N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide
• CAS No: 1385461-92-6
• MF: C₁₈H₁₅N₅O
• MW: 317.344602823257
• CID: 5790622
• PubChem ID: 72010541
• Update Time: 2025-06-09

N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1385461-92-6
• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(pyridin-3-yl)acetamide
• EN300-26687854
• AKOS016926891
• N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide
• Z1225120135

• Inchi： 1S/C18H15N5O/c19-10-17(22-18(24)9-14-5-4-8-20-11-14)15-12-21-23(13-15)16-6-2-1-3-7-16/h1-8,11-13,17H,9H2,(H,22,24)
• InChI Key： LAVOAGHMLGNJEO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)NC(C#N)C1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 317.12766012g/mol
• Monoisotopic Mass: 317.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide

Professional Introduction to N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide (CAS No. 1385461-92-6)

N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide, a compound with the CAS number 1385461-92-6, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a complex arrangement of functional groups, including a cyano group, a phenylpyrazole moiety, and a pyridine ring, which contribute to its distinct chemical behavior and biological activity.

The phenylpyrazole moiety is particularly noteworthy, as it is known for its role in various pharmacological applications. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the cyano group further enhances the compound's reactivity and potential for further derivatization, making it a valuable scaffold for drug discovery efforts.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer and inflammation. The N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide compound has been investigated for its potential to interact with specific targets within these pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cell proliferation and signal transduction.

The pyridine ring in the molecular structure of N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide also contributes to its pharmacological profile. Pyridine derivatives are well-documented for their role in various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The combination of the pyridine ring with the phenylpyrazole moiety creates a unique chemical entity that may possess multiple biological activities.

One of the most exciting aspects of this compound is its potential for further development into a lead candidate for new drugs. The structural features of N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide make it an attractive scaffold for medicinal chemists to explore. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of this compound to target specific diseases more effectively.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict the binding interactions of N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide with biological targets, providing valuable insights into its mechanism of action. These computational studies have helped to guide experimental efforts and accelerate the drug discovery process.

The synthesis of N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-ylacetamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Efficient synthetic routes have been developed that minimize side reactions and maximize yield, ensuring that sufficient quantities of the compound are available for both preclinical and clinical studies.

In conclusion, N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-2-pyridin-3-y acetamide (CAS No. 1385461 - 92 - 6) is a promising compound with significant potential in the field of pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development into new drugs. With continued research and innovation, this compound may play a crucial role in addressing some of the most pressing medical challenges faced today.